Cas no 26176-19-2 (4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid)

4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid is a heterocyclic compound featuring a thiophene core substituted with dimethyl groups and a pyrrole moiety, along with a carboxylic acid functional group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-rich (pyrrole) and electron-withdrawing (carboxylic acid) groups enhances its versatility in coupling reactions and metal-catalyzed transformations. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, ensuring reliability for research and industrial applications requiring precise structural control.

4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid structure

26176-19-2 structure

Product Name:4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid

CAS No:26176-19-2

MF:C₁₁H₁₁NO₂S

MW:221.275541543961

MDL:MFCD00449912

CID:852048

PubChem ID:900051

Update Time:2025-10-19

4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid
- 4,5-dimethyl-2-pyrrol-1-yl-thiophene-3-carboxylate
- 4,5-Dimethyl-2-pyrrol-1-yl-thiophene-3-carboxylic acid
- 4,5-dimethyl-2-(1H-pyrrol-1-yl)-3-thiophenecarboxylic acid
- 4,5-dimethyl-2-(pyrrol-1-yl)thiophene-3-carboxylic acid
- 4,5-dimethyl-2-pyrrol-1-
- 4,5-dimethyl-2-pyrrolylthiophene-3-carboxylic acid
- AC1LI8NV
- AC1Q2DNY
- AC1Q5ULC
- N-< 3'-Carboxy-4',5'-dimethyl-2'-thienyl> -pyrrol
- t5sj b1 c1 dvq e- at5nj[wln]
- 4,5-Dimethyl-2-pyrrol-1-yl-thiophene-3-carboxylicacid
- 26176-19-2
- 4,5-dimethyl-2-pyrrol-1-yl-thiophene-3-carboxylic acid, AldrichCPR
- SCHEMBL8127594
- HMS2380O05
- VS-07098
- EN300-12305
- 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-(1H-pyrrol-1-yl)-
- Cambridge id 5373732
- HMS1556O08
- 4,5-DIMETHYL-2-(1H-PYRROL-1-YL)THIOPHENE-3-CARBOXYLICACID
- AH-262/34343021
- CHEMBL1612406
- DTXSID80358490
- MLS000056357
- MFCD00449912
- 4,5-dimethyl-2-pyrrol-1-ylthiophene-3-carboxylic acid
- IDI1_033714
- BBA17619
- AKOS000344852
- Z85921205
- SB63767
- STK281546
- AKOS000200841
- CS-0118840
- TimTec1_008060
- SMR000068076
- BBL020367
- MDL： MFCD00449912
- Inchi： 1S/C11H11NO2S/c1-7-8(2)15-10(9(7)11(13)14)12-5-3-4-6-12/h3-6H,1-2H3,(H,13,14)
- InChI Key： DFPDCVOFPAYSKG-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C)C(C(=O)O)=C1N1C=CC=C1

Computed Properties

Exact Mass: 221.05113
Monoisotopic Mass: 221.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 70.5Å²

Experimental Properties

PSA: 42.23

4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D486928-25mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		25mg	$64.00	2023-05-18
TRC	D486928-50mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		50mg	$81.00	2023-05-18
TRC	D486928-100mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		100mg	$121.00	2023-05-18
TRC	D486928-250mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		250mg	$207.00	2023-05-18
Chemenu	CM305144-5g	4,5-Dimethyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2	95%	5g	$640	2021-08-18
ChemScence	CS-0118840-100mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		100mg	$127.0	2022-04-27
ChemScence	CS-0118840-250mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		250mg	$144.0	2022-04-27
ChemScence	CS-0118840-500mg	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		500mg	$160.0	2022-04-27
ChemScence	CS-0118840-1g	4,5-Dimethyl-2-(1h-pyrrol-1-yl)thiophene-3-carboxylic acid	26176-19-2		1g	$176.0	2022-04-27
abcr	AB218111-1 g	4,5-Dimethyl-2-(1H-pyrrol-1-yl)-3-thiophenecarboxylic acid; 95%	26176-19-2		1g	€128.10	2023-02-05